Cas no 29559-27-1 (1-methyl-4-(nitromethyl)benzene)

• Product Name: 1-methyl-4-(nitromethyl)benzene
• CAS No: 29559-27-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1440072
• PubChem ID: 12141203
• Update Time: 2025-09-24

1-methyl-4-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-(nitromethyl)-
• 1-methyl-4-(nitromethyl)benzene
• DTXSID20478404
• 29559-27-1
• 1-methyl-4-nitromethyl-benzene
• EN300-1818978
• p-Tolylnitromethan
• SCHEMBL1036369

• Inchi： 1S/C8H9NO2/c1-7-2-4-8(5-3-7)6-9(10)11/h2-5H,6H2,1H3
• InChI Key： SCLRUEQYJQUIJT-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.1234
• Melting Point: 11.5°C
• Boiling Point: 243.17°C (estimate)
• Refractive Index: 1.5278
• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes